Cas no 1179395-93-7 (N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride)

• Product Name: N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• CAS No: 1179395-93-7
• MF: C₂₃H₂₇ClN₆O
• MW: 438.953083276749
• CID: 5471986
• PubChem ID: 18584593
• Update Time: 2025-10-29

N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-phenoxyphenyl)-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
• 1179395-93-7
• N-(4-phenoxyphenyl)-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine;hydrochloride
• F2798-0002
• AKOS016393929
• N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

• Inchi： 1S/C23H26N6O.ClH/c1-2-8-19(9-3-1)30-20-12-10-18(11-13-20)24-21-25-22(28-14-4-5-15-28)27-23(26-21)29-16-6-7-17-29;/h1-3,8-13H,4-7,14-17H2,(H,24,25,26,27);1H
• InChI Key： MZWFUVWHZDDKJB-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=CC=1)C1C=CC(=CC=1)NC1=NC(=NC(=N1)N1CCCC1)N1CCCC1

Computed Properties

• Exact Mass: 438.1934872g/mol
• Monoisotopic Mass: 438.1934872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride

Introduction to N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179395-93-7)

N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride, a compound with the CAS number 1179395-93-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule incorporates several key features that make it particularly interesting for further investigation and utilization.

The molecular structure of N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is characterized by a central triazine ring substituted with two pyrrolidine groups at the 4 and 6 positions. This substitution pattern is complemented by a phenoxyphenyl group at the 2 position, which introduces additional complexity and functionality to the molecule. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in research and development.

In recent years, there has been growing interest in triazine derivatives due to their diverse biological activities. The presence of multiple nitrogen atoms in the triazine core allows for hydrogen bonding interactions, which can be crucial for binding to biological targets. Furthermore, the pyrrolidine moieties contribute to the compound's ability to interact with enzymes and receptors in a manner that may lead to therapeutic effects.

One of the most compelling aspects of N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is its potential as an intermediate in the synthesis of more complex pharmacophores. The structural motifs present in this compound can be modified or extended to create novel molecules with enhanced pharmacological properties. This flexibility makes it a valuable tool for medicinal chemists working on developing new drugs.

Recent studies have begun to explore the biological activity of this compound and its derivatives. Preliminary research suggests that it may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and anticancer effects. The phenoxyphenyl group is known to be present in several bioactive molecules, and its incorporation into this triazine derivative could contribute to its biological activity by influencing receptor binding or enzyme inhibition.

The synthesis of N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the triazine core, followed by functionalization with pyrrolidine groups and the phenoxyphenyl moiety. The final step involves converting the free base form into its hydrochloride salt to improve stability and handling characteristics.

From a chemical perspective, one of the key challenges in working with this compound is its sensitivity to environmental conditions such as moisture and light. These factors can influence its reactivity and stability during storage and handling. Therefore, proper storage conditions are essential to maintain the integrity of the compound throughout its use in research or industrial applications.

The potential applications of N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride extend beyond academic research. As pharmaceutical companies continue to seek novel compounds for drug development, this molecule could serve as a valuable building block or lead compound. Its unique structural features make it a promising candidate for further investigation into new therapeutic agents.

In conclusion, N-(4-phenoxyphenyl)-4,6-bis(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride (CAS No. 1179395-93-7) represents an exciting development in pharmaceutical chemistry. Its complex structure and potential biological activities make it a compelling subject for further research. As scientists continue to explore its properties and applications, this compound has the potential to contribute significantly to advancements in drug discovery and development.